Cas no 503827-89-2 (2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy-)
503827-89-2 structure
Product Name:2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy-
CAS No:503827-89-2
MF:C18H12O5
MW:308.284885406494
CID:1568692
PubChem ID:57457046
Update Time:2025-04-21
2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy-
- 503827-89-2
- SCHEMBL1250065
- DB-207843
- 7-(4-Carboxyphenyl)-3-hydroxy-2-naphthalenecarboxylic acid
-
- Inchi: 1S/C18H12O5/c19-16-9-13-6-5-12(7-14(13)8-15(16)18(22)23)10-1-3-11(4-2-10)17(20)21/h1-9,19H,(H,20,21)(H,22,23)
- InChI Key: SMMRUUMCMIXOCL-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)O)=CC2=CC(=CC=C2C=1)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 308.06846
- Monoisotopic Mass: 308.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
503827-89-2 (2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy-) Related Products
- 92-70-6(3-Hydroxy-2-naphthoic acid)
- 83511-07-3(3,7-Dihydroxy-2-naphthoic acid)
- 304-06-3(2-hydroxy-3-phenylbenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk